Cas no 63992-53-0 (2-Butenamide,2-bromo-N,N-dimethyl-)

2-Butenamide,2-bromo-N,N-dimethyl- structure
63992-53-0 structure
Product Name:2-Butenamide,2-bromo-N,N-dimethyl-
CAS No:63992-53-0
MF:C6H10BrNO
MW:192.05370092392
CID:513219
PubChem ID:6434802
Update Time:2025-04-19

2-Butenamide,2-bromo-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenamide,2-bromo-N,N-dimethyl-
    • (Z)-2-bromo-N,N-dimethylbut-2-enamide
    • N,N-Dimethyl-2-bromo-2-butenamide
    • (2Z)-2-Bromo-N,N-dimethylbut-2-enamide
    • 2-butenamide, 2-bromo-N,N-dimethyl-, (2Z)-
    • Inchi: 1S/C6H10BrNO/c1-4-5(7)6(9)8(2)3/h4H,1-3H3/b5-4-
    • InChI Key: KTWGCBJDXNUCPC-PLNGDYQASA-N
    • SMILES: Br/C(=C\C)/C(N(C)C)=O

Computed Properties

  • Exact Mass: 190.9946
  • Monoisotopic Mass: 190.99458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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